Cas no 1340291-78-2 (N-((5-Methylthiophen-2-yl)methyl)oxetan-3-amine)

• Product Name: N-((5-Methylthiophen-2-yl)methyl)oxetan-3-amine
• CAS No: 1340291-78-2
• MF: C₉H₁₃NOS
• MW: 183.270621061325
• CID: 5099576
• Update Time: 2023-08-25

N-((5-Methylthiophen-2-yl)methyl)oxetan-3-amine Chemical and Physical Properties

Names and Identifiers

• N-((5-Methylthiophen-2-yl)methyl)oxetan-3-amine
• starbld0045963

• Inchi： 1S/C9H13NOS/c1-7-2-3-9(12-7)4-10-8-5-11-6-8/h2-3,8,10H,4-6H2,1H3
• InChI Key： ZJHGBDWDCQGWOL-UHFFFAOYSA-N
• SMILES： S1C(C)=CC=C1CNC1COC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 150
• XLogP3: 1.1
• Topological Polar Surface Area: 49.5